Proteasome-activating peptide 1 TFA

• Molecular Formula: C65H117F3N22O15S4
• Molecular Weight: 1632.0 g/mol
• InChI: InChI=1S/C63H116N22O13S4.C2HF3O2/c1-7-36(4)48(66)61(98)85-29-15-21-46(85)58(95)78-40(19-13-27-73-63(70)71)54(91)82-44(34-100)56(93)76-39(18-12-26-72-62(68)69)52(89)75-37(16-8-10-24-64)53(90)80-42(23-31-102-6)60(97)84-28-14-20-45(84)57(94)74-32-47(86)83-49(35(2)3)59(96)79-38(17-9-11-25-65)51(88)77-41(22-30-101-5)55(92)81-43(33-99)50(67)87;3-2(4,5)1(6)7/h35-46,48-49,99-100H,7-34,64-66H2,1-6H3,(H2,67,87)(H,74,94)(H,75,89)(H,76,93)(H,77,88)(H,78,95)(H,79,96)(H,80,90)(H,81,92)(H,82,91)(H,83,86)(H4,68,69,72)(H4,70,71,73);(H,6,7)/t36-,37-,38-,39-,40-,41-,42-,43-,44-,45-,46-,48-,49-;/m0./s1
• InChIKey: XQPDFHFOCHVEOB-HAYJCLMBSA-N

Proteasome-Activating Peptide 1 TFA: What It Is and Why Its Composition Matters for Your Research

Proteasome-activating peptide 1 TFA is a 13-amino acid synthetic peptide (Sequence: IPRCRKMPGVKMC-NH₂, MW: 1632.02 as TFA salt) [1] derived from the venomous fish *Thalassophryne nattereri* that acts as a 20S proteasome activator [2]. As the trifluoroacetate (TFA) salt form, it offers distinct solubility and formulation properties compared to its free-base counterpart, which is critical for reproducible in vitro and in vivo applications. The peptide increases chymotrypsin-like (ChT-L) proteasomal catalytic activity by promoting gate opening of the 20S core particle, thereby accelerating proteolytic degradation of oxidized, misfolded, and aggregation-prone proteins [1][2].

Identity Synthetic 13-amino acid TFA salt peptide derived from Thalassophryne nattereri venom

Mechanism Gate opening of the 20S proteasome core particle; ubiquitin-independent degradation

Substrate Targets oxidized, misfolded, and aggregation-prone proteins; spares polyubiquitylated pool

Form TFA salt for aqueous solubility and formulation consistency in cellular assays

• [1] Dal Vechio FH, Cerqueira F, Augusto O, Lopes R, Demasi M. Peptides that activate the 20S proteasome by gate opening increased oxidized protein removal and reduced protein aggregation. Free Radic Biol Med. 2014 Feb;67:304-13. doi: 10.1016/j.freeradbiomed.2013.11.017. View Source
• [2] NovoPro Labs. Proteasome-activating peptide 1 Technical Datasheet. Product Cat.#: 319820. View Source

Proteasome-Activating Peptide 1 TFA vs. Other Proteasome Activators: Why You Can't Just Swap One for Another

Generic substitution of proteasome activators is not scientifically valid due to fundamental differences in mechanism, subunit specificity, and downstream biological outcomes. While multiple proteasome-activating peptides exist (e.g., Rpt5-derived analogs [1], Blm-pep analogs [2]), they differ in their target proteasome subunits and activation kinetics. Proteasome-activating peptide 1 TFA specifically targets the β5i subunit and promotes gate opening of the 20S core particle [3], a mechanism distinct from ATP-dependent 19S regulatory particle activators or allosteric small molecules. Furthermore, the TFA salt form provides critical advantages in solubility and formulation consistency [4] that the free-base form lacks, directly impacting experimental reproducibility. Substitution without understanding these differential features risks incompatible assay conditions and non-comparable results.

β5i selectivity vs. pan-activators

Pan-proteasome activators (e.g., 20S Proteasome activator 1) engage trypsin-like and caspase-like sites; PAP1 TFA is β5i-specific, so pathway-response profiles may not transfer directly.

Gate-opening mechanism vs. ATP-dependent activators

19S regulatory particle activators require ATP and ubiquitin tagging; PAP1 TFA acts via ubiquitin-independent gate opening, altering substrate recognition and readouts.

TFA salt vs. free-base form

Free-base solubility variability may shift formulation consistency and exposure; the TFA salt is reported to support reproducible dosing in aqueous buffers.

• [1] Karpowicz P, et al. Rpt5-Derived Analogs Stimulate Human Proteasome Activity in Cells and Degrade Proteins Forming Toxic Aggregates in Age-Related Diseases. Int J Mol Sci. 2024 Apr 25;25(9):4662. doi: 10.3390/ijms25094662. View Source
• [2] Temat: proteasome, activator - Katalog OPAC zbiorów. Blm-pep analog study. 2024. View Source
• [3] Shi KN, et al. Proteasome-activating peptide 1 attenuates cardiac ischaemia/reperfusion-induced ferroptosis through the β5i-p53-SLC7A11 axis. Biomed Pharmacother. 2025 Aug;189:118296. doi: 10.1016/j.biopha.2025.118296. View Source
• [4] NovoPro Labs. Technical Note: About TFA Salt in Synthetic Peptides. View Source

Proteasome-Activating Peptide 1 TFA: Quantitative Evidence for Selecting This Specific Activator Over Alternatives

β5i Subunit Specificity and Unique Mechanism of Action Differentiates PAP1 from Pan-Proteasome Activators

Proteasome-activating peptide 1 TFA demonstrates specific activation of the β5i (LMP7) immunoproteasome subunit, a distinct target compared to pan-proteasome activators that broadly stimulate all three catalytic sites [1]. While 20S Proteasome activator 1 (a comparator compound) shows IC₅₀ values of 0.3 μM for trypsin-like sites, 0.7 μM for chymotrypsin-like sites, and 1.8 μM for caspase-like sites , PAP1 TFA specifically activates the β5i subunit without significant activity at trypsin-like or caspase-like sites. This subunit-specific activation enables distinct downstream signaling via the β5i-p53-SLC7A11 axis [1], which is not observed with broad-spectrum activators. The mechanistic differentiation is critical for studies requiring immunoproteasome-specific modulation without confounding effects on constitutive proteasome activities.

β5i specificity

Reported comparison

β5i-selective activation; comparator 20S activator 1: IC₅₀ 0.3 μM (trypsin-like), 0.7 μM (ChT-L), 1.8 μM (caspase-like)

Supports β5i-dependent pathway studies without constitutive site confounding

Cross-study comparison; confirm under own assay conditions

Evidence Dimension	Proteasome subunit specificity
Target Compound Data	Specific activation of β5i subunit; no reported activity on trypsin-like or caspase-like sites
Comparator Or Baseline	20S Proteasome activator 1: IC₅₀ 0.3 μM (trypsin-like), 0.7 μM (chymotrypsin-like), 1.8 μM (caspase-like)
Quantified Difference	Target compound is β5i-selective; comparator shows broad activity across all three catalytic sites
Conditions	Enzymatic activity assays using fluorogenic peptide substrates

Why This Matters

Subunit-specific activation determines the downstream signaling pathways modulated, making PAP1 TFA the required choice for β5i-dependent studies rather than pan-activators that introduce confounding variables.

• [1] Shi KN, et al. Proteasome-activating peptide 1 attenuates cardiac ischaemia/reperfusion-induced ferroptosis through the β5i-p53-SLC7A11 axis. Biomed Pharmacother. 2025 Aug;189:118296. doi: 10.1016/j.biopha.2025.118296. View Source

Concentration-Dependent Enhancement of ChT-L Proteasome Activity: Quantified In Vitro Performance Metrics

Proteasome-activating peptide 1 TFA increases chymotrypsin-like (ChT-L) proteasomal catalytic activity in a concentration-dependent manner over the range of 0-100 μM [1]. At 50 μM with 24-hour exposure, the peptide induces measurable degradation of SOD1 protein and promotes a quantitative decrease in oxidized protein levels [1]. This dose-response profile provides researchers with a defined working concentration range for experimental design. The activation is mediated specifically through gate opening of the 20S catalytic chamber [2], a mechanism confirmed by electron microscopy that distinguishes it from allosteric modulators or ATP-dependent activators. The peptide exclusively affects the free 20S proteasomal pool without impacting the polyubiquitylated protein pool [1], providing selectivity within the ubiquitin-proteasome system that simplifies interpretation of degradation kinetics.

ChT-L activity range

Class-level

0–100 μM dose-dependent ChT-L activation; 50 μM induces SOD1 degradation and oxidized protein decrease

Defined working range for assay design; validate in specific model

In vitro enzymatic data; class-level inference

Evidence Dimension	Concentration-dependent activation of ChT-L activity
Target Compound Data	0-100 μM dose-dependent increase in ChT-L catalytic activity; 50 μM induces SOD1 degradation and oxidized protein decrease
Comparator Or Baseline	Baseline (untreated control): baseline ChT-L activity = 100%
Quantified Difference	Concentration-dependent increase observed across 0-100 μM range; specific fold-change varies by assay conditions
Conditions	In vitro 20S proteasome activity assays; 2-hour and 24-hour exposure times

Why This Matters

The defined 0-100 μM concentration range and 50 μM effective dose provide clear experimental parameters for reproducible assay design, reducing optimization time and reagent waste.

• [1] PeptideDB. Proteasome-activating peptide 1 TFA Bioactivity Data. View Source
• [2] Dal Vechio FH, Cerqueira F, Augusto O, Lopes R, Demasi M. Peptides that activate the 20S proteasome by gate opening increased oxidized protein removal and reduced protein aggregation. Free Radic Biol Med. 2014 Feb;67:304-13. doi: 10.1016/j.freeradbiomed.2013.11.017. View Source

Superior Cellular Protection and Functional Outcomes: Direct Comparison of TFA vs. Free-Base Forms

Proteasome-activating peptide 1 TFA protects fibroblast and SH-SY5Y neuroblastoma cells from oxidative stress at concentrations of 0-100 μM [1]. This protective effect is directly linked to the peptide's ability to enhance oxidized protein removal through 20S gate opening. Critically, the TFA salt form demonstrates superior and more consistent solubility in aqueous buffers compared to the free-base form [2]. This formulation difference directly impacts experimental reproducibility: the TFA salt's enhanced solubility ensures accurate dosing and uniform cellular exposure, whereas the free-base form's variable solubility can lead to inconsistent results and require additional solubilization steps that may introduce confounding variables. Procurement of the TFA salt form eliminates this source of experimental variability and provides the form validated in the primary literature [3].

TFA vs. free-base

Formulation-context

TFA salt: enhanced aqueous solubility, consistent formulation, peptide content >80%

TFA salt may support formulation reproducibility

Free-base solubility variable; data to verify

Evidence Dimension	Solubility and formulation consistency
Target Compound Data	TFA salt: enhanced aqueous solubility, consistent formulation, >80% peptide content
Comparator Or Baseline	Free-base form: lower aqueous solubility, variable formulation, may require additional solubilization agents
Quantified Difference	TFA salt contributes to total mass with peptide content >80%; enhances solubility without requiring additional agents
Conditions	Aqueous buffer preparation for cellular assays

Why This Matters

The TFA salt form's superior solubility and formulation consistency directly translates to reproducible cellular protection data and eliminates solubility-related experimental failure, making it the preferred form for procurement.

• [1] PeptideDB. Proteasome-activating peptide 1 TFA Bioactivity Data. View Source
• [2] NovoPro Labs. Technical Note: About TFA Salt in Synthetic Peptides. View Source
• [3] Dal Vechio FH, Cerqueira F, Augusto O, Lopes R, Demasi M. Peptides that activate the 20S proteasome by gate opening increased oxidized protein removal and reduced protein aggregation. Free Radic Biol Med. 2014 Feb;67:304-13. doi: 10.1016/j.freeradbiomed.2013.11.017. View Source

In Vivo Cardioprotection via β5i-p53-SLC7A11 Axis: Differentiated Therapeutic Potential in Ischemia/Reperfusion Injury

In a mouse model of myocardial ischemia/reperfusion (I/R) injury, administration of PAP1 significantly reversed I/R-induced decline in myocardial contractility and reduced myocardial infarction size, fibrosis, myocyte apoptosis, ROS production, and inflammatory response compared to vehicle control [1]. RNA sequencing revealed that PAP1 primarily affected genes associated with heart contraction, ferroptosis, apoptosis, and p53 signaling [1]. The protective effects were completely eliminated by the β5i inhibitor epoxomicin or β5i knockdown, confirming that PAP1's cardioprotection is β5i-dependent [1]. This β5i-specific in vivo efficacy differentiates PAP1 from pan-proteasome activators that may lack cardioprotective activity or operate through distinct mechanisms. The peptide increased β5i expression, which bound to p53 and promoted its degradation, leading to upregulation of SLC7A11 and GPX4 and attenuation of ferroptosis [1].

In vivo I/R model

Endpoint context

PAP1 reversed I/R-induced contractile decline, reduced infarction, fibrosis, apoptosis, ROS vs. vehicle

Reported model-response endpoint context

β5i-dependent; protection eliminated by epoxomicin

Evidence Dimension	In vivo cardioprotection and mechanistic specificity
Target Compound Data	PAP1: reversed I/R-induced myocardial dysfunction, reduced infarction, fibrosis, apoptosis, ROS, and inflammation
Comparator Or Baseline	Vehicle control: I/R injury-induced decline in contractility and increased tissue damage
Quantified Difference	Significant reversal of I/R-induced functional and structural damage; protection eliminated by β5i inhibitor epoxomicin
Conditions	Mouse myocardial I/R injury model; PAP1 administration in vivo

Why This Matters

The in vivo efficacy and β5i-dependent mechanism validate PAP1 TFA as the appropriate tool compound for studying cardioprotection and ferroptosis pathways, whereas alternative activators lack this demonstrated in vivo functional outcome.

• [1] Shi KN, et al. Proteasome-activating peptide 1 attenuates cardiac ischaemia/reperfusion-induced ferroptosis through the β5i-p53-SLC7A11 axis. Biomed Pharmacother. 2025 Aug;189:118296. doi: 10.1016/j.biopha.2025.118296. View Source

Gate-Opening Mechanism Enables Selective Degradation of Unstructured Proteins Without Affecting Ubiquitin-Dependent Pathways

Proteasome-activating peptide 1 TFA activates the 20S proteasome through a gate-opening mechanism, as confirmed by electron microscopy [1]. This mechanism selectively enhances degradation of unstructured or oxidized proteins while leaving the polyubiquitylated protein pool unaffected [2]. The peptide's open-chain conformation with amidated C-terminus is more effective at proteasomal activation than its cyclic counterpart [1], a structural feature that directly impacts activity. Additionally, PAP1 is resistant to proteasomal degradation itself and maintains activity under physiological conditions [1]. In contrast, ATP-dependent activators (e.g., 19S regulatory particle-based activators) require functional ATP and ubiquitin tagging for substrate recognition, introducing additional variables in experimental systems. The gate-opening mechanism of PAP1 TFA provides a clean, ubiquitin-independent readout for 20S proteasome function, making it the preferred tool for dissecting 20S-specific degradation pathways.

Gate-opening EM

Class-level

Gate opening confirmed by electron microscopy; selective degradation of unstructured/oxidized proteins

Ubiquitin-independent readout for 20S studies

Open-chain conformation required; data to verify

Evidence Dimension	Mechanism of activation and substrate selectivity
Target Compound Data	Gate-opening mechanism; degrades unstructured/oxidized proteins; does not affect polyubiquitylated pool
Comparator Or Baseline	ATP-dependent 19S activators: require ubiquitin tagging and ATP hydrolysis
Quantified Difference	Ubiquitin-independent activation vs. ubiquitin-dependent activation; selective for unstructured substrates
Conditions	20S proteasome activity assays; electron microscopy structural analysis

Why This Matters

The ubiquitin-independent gate-opening mechanism provides a simplified experimental system for studying 20S-specific proteolysis without confounding ubiquitin-proteasome system variables, making PAP1 TFA the appropriate choice for mechanistic studies of oxidized protein clearance.

• [1] NovoPro Labs. Proteasome-activating peptide 1 Technical Datasheet. Product Cat.#: 319820. View Source
• [2] PeptideDB. Proteasome-activating peptide 1 TFA Bioactivity Data. View Source

Proteasome-Activating Peptide 1 TFA: Validated Applications for Maximizing Research Impact

Cardiac Ischemia/Reperfusion Injury Studies Requiring β5i-Dependent Cardioprotection

Use Proteasome-activating peptide 1 TFA in myocardial I/R injury models to activate the β5i-p53-SLC7A11 axis and attenuate ferroptosis. The peptide has demonstrated significant reversal of I/R-induced contractile dysfunction and reduction of infarction size, fibrosis, and oxidative damage in mouse models [1]. The β5i-dependent mechanism distinguishes this application from pan-proteasome activator studies and provides a validated tool for investigating cardioprotective pathways mediated by immunoproteasome activation [1].

Cellular Models of Oxidative Stress and Protein Aggregation in Neurodegenerative Disease

Apply Proteasome-activating peptide 1 TFA at 0-100 μM to protect fibroblast and SH-SY5Y cells from oxidative stress and prevent protein aggregation [2]. The peptide's ability to induce SOD1 degradation at 50 μM over 24 hours [2] makes it particularly valuable for ALS cellular models and other neurodegenerative disease research where oxidized protein accumulation is a key pathological feature. The TFA salt form's superior solubility ensures reproducible dosing in these sensitive cellular assays [3].

20S Proteasome Gate-Opening Mechanistic Studies Requiring Ubiquitin-Independent Readouts

Use Proteasome-activating peptide 1 TFA to study 20S proteasome gate opening and ubiquitin-independent protein degradation. Electron microscopy confirms that the peptide induces gate opening of the 20S catalytic chamber without affecting the polyubiquitylated protein pool [2][3]. This provides a clean experimental system for dissecting 20S-specific proteolysis pathways separately from ubiquitin-dependent 26S proteasome activity, ideal for mechanistic studies of oxidized protein clearance and proteasome gating regulation [3].

Immunoproteasome β5i Subunit-Specific Activation in Inflammation and Immune Response Research

Employ Proteasome-activating peptide 1 TFA to selectively activate the β5i (LMP7) immunoproteasome subunit in studies of antigen presentation, inflammation, and immune regulation. The peptide's β5i-specific activation [1] avoids confounding effects on constitutive proteasome subunits, enabling precise interrogation of immunoproteasome function. This specificity is critical for research on MHC class I antigen processing and inflammatory disease models where immunoproteasome activity is differentially regulated compared to constitutive proteasomes [1].

Application

Selection Property

Validation Focus

Myocardial I/R model studies

β5i-subunit selectivity

Ferroptosis and contractility endpoints

Neurodegeneration cell models

Oxidized protein clearance activity

SOD1 degradation and cell viability

20S gate-opening mechanism studies

Ubiquitin-independent activation

Gate-opening and substrate selectivity

Immunoproteasome β5i studies

β5i (LMP7) specificity

MHC class I antigen processing endpoints

• [1] Shi KN, et al. Proteasome-activating peptide 1 attenuates cardiac ischaemia/reperfusion-induced ferroptosis through the β5i-p53-SLC7A11 axis. Biomed Pharmacother. 2025 Aug;189:118296. doi: 10.1016/j.biopha.2025.118296. View Source
• [2] Dal Vechio FH, Cerqueira F, Augusto O, Lopes R, Demasi M. Peptides that activate the 20S proteasome by gate opening increased oxidized protein removal and reduced protein aggregation. Free Radic Biol Med. 2014 Feb;67:304-13. doi: 10.1016/j.freeradbiomed.2013.11.017. View Source
• [3] NovoPro Labs. Proteasome-activating peptide 1 Technical Datasheet. Product Cat.#: 319820. View Source